Cas no 2411330-00-0 ((2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide
• CAS No: 2411330-00-0
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 6187522
• PubChem ID: 165767432
• Update Time: 2025-07-16

(2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide
• Z3952174144
• EN300-26577306
• (2E)-4-(dimethylamino)-N-[8-(hydroxymethyl)-1,4-dioxaspiro[4.5]decan-8-yl]but-2-enamide
• 2411330-00-0

• Inchi： 1S/C15H26N2O4/c1-17(2)9-3-4-13(19)16-14(12-18)5-7-15(8-6-14)20-10-11-21-15/h3-4,18H,5-12H2,1-2H3,(H,16,19)/b4-3+
• InChI Key： CRDLFFTZZCUDNW-ONEGZZNKSA-N
• SMILES： O1CCOC21CCC(CO)(CC2)NC(/C=C/CN(C)C)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71Ų

Additional information on (2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide (CAS No. 2411330-00-0)

The compound (2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide (CAS No. 2411330-00-0) is a highly specialized organic molecule with a unique structural framework. Its spirocyclic core and enamide functionality make it a subject of interest in pharmaceutical and materials science research. The presence of a hydroxymethyl group and a dimethylamino moiety further enhances its potential applications in drug design and chemical synthesis. Researchers are increasingly exploring its role in bioactive compound development, particularly in targeting specific enzymatic pathways.

In recent years, the demand for spirocyclic compounds like (2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide has surged due to their versatility in medicinal chemistry. These compounds are often investigated for their neuroprotective and anti-inflammatory properties, aligning with current trends in neurodegenerative disease research. The compound's CAS No. 2411330-00-0 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and drug discovery projects.

The enamide segment of this molecule is particularly noteworthy, as it contributes to its stability and reactivity. This feature is often leveraged in catalysis and polymer chemistry, where functionalized enamides serve as key intermediates. Additionally, the 1,4-dioxaspiro4.5decane ring system provides a rigid scaffold, which is advantageous for designing molecular probes and ligands in chemical biology studies. Such attributes make this compound a valuable tool for researchers focusing on structure-activity relationship (SAR) analyses.

From a synthetic perspective, (2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide poses intriguing challenges due to its stereochemical complexity. Chemists are exploring innovative asymmetric synthesis methods to produce enantiomerically pure forms, which are critical for chiral drug development. The compound's hydroxymethyl group also offers a handle for further derivatization, enabling the creation of targeted delivery systems in nanomedicine applications.

Environmental and green chemistry considerations are increasingly influencing the synthesis and application of compounds like CAS No. 2411330-00-0. Researchers are investigating solvent-free and energy-efficient protocols to minimize waste and improve sustainability. This aligns with broader industry trends toward eco-friendly synthesis, which is a hot topic in academic publications and patent filings.

In summary, (2E)-4-(dimethylamino)-N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylbut-2-enamide represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its structural uniqueness and functional diversity make it a compelling candidate for future breakthroughs in therapeutic agents and advanced materials. As research progresses, this compound is likely to gain even more attention in both industrial and academic circles.